Cas no 899809-61-1 ((4R)-4-hydroxy-N,N-diphenylpent-2-ynamide)

• Product Name: (4R)-4-hydroxy-N,N-diphenylpent-2-ynamide
• CAS No: 899809-61-1
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• MDL: MFCD28972389
• CID: 2083561
• Update Time: 2025-11-06

(4R)-4-hydroxy-N,N-diphenylpent-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-N,N-diphenyl-(4R)-2-Pentynamide
• (R)-4-hydroxy-N,N-diphenylpent-2-ynamide
• vorapaxar intermediate 1
• (4R)-4-Hydroxy-N,N-diphenyl-2-pentynamide
• (4R)-4-hydroxy-N,N-diphenylpent-2-ynamide
• YGFCFRBHEOHPJI-CQSZACIVSA-N
• (R)-N,N-Diphenyl-4-hydroxy-2-pentyneamide
• (4R)-4-Hydroxy-N,N-diphenyl-2-pentynamide (ACI)

• MDL： MFCD28972389
• Inchi： 1S/C17H15NO2/c1-14(19)12-13-17(20)18(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-11,14,19H,1H3/t14-/m1/s1
• InChI Key： YGFCFRBHEOHPJI-CQSZACIVSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC=CC=1)C(=O)C#C[C@H](O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Topological Polar Surface Area: 40.5

Experimental Properties

• Boiling Point: 411.9±47.0°C at 760 mmHg

(4R)-4-hydroxy-N,N-diphenylpent-2-ynamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on (4R)-4-hydroxy-N,N-diphenylpent-2-ynamide

Professional Introduction to (4R)-4-hydroxy-N,N-diphenylpent-2-ynamide (CAS No. 899809-61-1)

Compound (4R)-4-hydroxy-N,N-diphenylpent-2-ynamide, identified by its CAS number 899809-61-1, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a nitrile group and hydroxyl functionality, which are pivotal in designing molecules with potential biological activity. The stereochemical configuration at the carbon atom adjacent to the nitrile group, specifically the (4R) configuration, plays a crucial role in determining the molecule's pharmacological properties and interactions with biological targets.

The structural motif of (4R)-4-hydroxy-N,N-diphenylpent-2-ynamide consists of a pentanoylamide backbone, which is further functionalized with two phenyl groups at the nitrogen position. This particular arrangement not only contributes to the molecule's solubility and stability but also influences its electronic properties, making it a versatile scaffold for further derivatization. The hydroxyl group at the 4-position introduces a polar moiety that can engage in hydrogen bonding, a key interaction mode in many drug-receptor complexes.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage non-traditional scaffolds to achieve high selectivity and efficacy. The compound (4R)-4-hydroxy-N,N-diphenylpent-2-ynamide has been explored as a potential lead molecule in several research endeavors, particularly in the context of modulating enzyme activity and receptor binding. Its unique structural features make it an attractive candidate for further optimization towards therapeutic applications.

One of the most compelling aspects of (4R)-4-hydroxy-N,N-diphenylpent-2-ynamide is its potential as a chiral building block. The presence of a stereocenter at the 4-position allows for the synthesis of enantiomerically pure derivatives, which can exhibit markedly different biological activities depending on their stereochemical orientation. This property is particularly relevant in drug discovery, where enantiomeric purity is often critical for achieving desired pharmacological outcomes.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of (4R)-4-hydroxy-N,N-diphenylpent-2-ynamide, facilitating its use in both academic research and industrial applications. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been employed to achieve high yields and enantiomeric excesses, making this compound more accessible for medicinal chemists worldwide.

The pharmacological profile of (4R)-4-hydroxy-N,N-diphenylpent-2-ynamide has been investigated through both computational modeling and experimental studies. Computational approaches have helped elucidate possible binding modes of this compound with target proteins, providing insights into its mechanism of action. Experimental validation through enzyme inhibition assays and cell-based assays has further corroborated its potential as a pharmacophore.

In particular, studies have focused on its interaction with enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. The hydroxyl group and the nitrile moiety are thought to play critical roles in modulating these enzymatic activities. Preliminary results suggest that derivatives of (4R)-4-hydroxy-N,N-diphenylpent-2-ynamide exhibit promising inhibitory effects on key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in various inflammatory conditions.

The versatility of (4R)-4-hydroxy-N,N-diphenylpent-2-ynamide as a scaffold also allows for its incorporation into larger molecular frameworks through various coupling strategies. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce additional functional groups at strategic positions within the molecule, enhancing its pharmacological properties.

The development of novel synthetic routes has not only improved access to (4R)-4-hydroxy-N,N-diphenylpent-2-ynamide but also provided opportunities for exploring related analogs with different substituents. This chemical diversity is essential for identifying compounds with optimized bioavailability, selectivity, and therapeutic index. High-throughput screening methods combined with structure-based drug design approaches have been instrumental in accelerating this process.

Future directions in the study of (4R)-4-hydroxy-N,N-diphenylpent-2-ynamide include exploring its potential in treating neurological disorders and chronic inflammatory diseases. The ability to fine-tune its structure through medicinal chemistry interventions offers hope for developing next-generation therapeutics that address unmet medical needs.

In conclusion, compound (CAS No. 899809-61-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The ongoing research into this molecule underscores its potential as a lead compound for developing novel drugs targeting various diseases. As synthetic methodologies continue to evolve, access to more complex derivatives will further expand the therapeutic applications of this versatile scaffold.